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Compound of Interest

Compound Name: Dibutyl methyl phosphate
CAS No.: 7242-59-3
Cat. No.: B3056568
Get Quote
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Advanced Characterization, Synthesis, and Application
as a Chemical Warfare Agent Simulant[1]
Executive Summary

Dibutyl methyl phosphate (DBMP), CAS 7242-59-3, is a mixed trialkyl phosphate ester
primarily utilized in defense research as a structural and physical simulant for G-series nerve
agents (e.g., Sarin, Soman). Unlike its phosphonate analogs (such as dimethyl
methylphosphonate, DMMP), DBMP retains the phosphate core (P-O-C linkages), making it a
critical model for studying the hydrolytic stability and decontamination kinetics of
organophosphorus compounds without the extreme lethality of actual chemical warfare agents
(CWAS).

This guide provides a definitive technical profile of DBMP, synthesizing verified
physicochemical data, self-validating synthesis protocols, and mechanistic degradation
pathways to support high-fidelity experimental design.

Physicochemical Profile
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The following data distinguishes DBMP (neutral triester) from its acidic hydrolysis product,
dibutyl phosphate (DBP, CAS 107-66-4), a common contaminant in commercial samples.

Property Value Condition/Note
CAS Number 7242-59-3 Unique Identifier
Molecular Formula CoH2104P

Molecular Weight 224.23 g/mol

Physical State Colorless Liquid At STP

Boiling Point 58 °C @ 7 Torr (Vacuum) [1]
Density 1.1083 g/cm3 @ 20 °C[1]

Soluble in alcohols, CHCIs,
Solubility Hydrophobic toluene; low water solubility.[1]

[2]

@ 25 °C (Estimated based on

Vapor Pressure ~0.05 mmHg
homologs)

Flash Point >100 °C Combustible

Technical Note: Researchers must verify the purity of DBMP via 3P NMR prior to use in kinetic
studies. Commercial "technical grade” samples often contain 1-5% dibutyl phosphate (acidic),

which can catalyze auto-hydrolysis and skew decontamination data.

Synthesis & Production Protocols

To ensure high purity for analytical standards, the Michaelis-Becker reaction is the preferred
synthetic route over direct esterification, as it minimizes the formation of acidic byproducts.
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Protocol: Michaelis-Becker Synthesis of DBMP

Objective: Synthesize high-purity Dibutyl methyl phosphate from Dibutyl phosphite.

Reagents:

Dibutyl phosphite (CAS 1809-19-4)

Sodium Hydride (NaH), 60% dispersion in oil

Methyl lodide (Mel)

Tetrahydrofuran (THF), anhydrous
Workflow:

Activation: In a flame-dried 3-neck flask under inert atmosphere (Nz), suspend NaH (1.1 eq)
in anhydrous THF at 0°C.

o Deprotonation: Dropwise add Dibutyl phosphite (1.0 eq). Evolution of Hz gas indicates the
formation of Sodium dibutyl phosphite. Stir until H2 evolution ceases.

 Alkylation: Cool the solution to -10°C. Add Methyl lodide (1.2 eq) dropwise to minimize
exothermic runaway.

o Reaction: Allow the mixture to warm to room temperature and stir for 4—6 hours.

o Workup: Quench with saturated NH4Cl. Extract with diethyl ether. Wash organic layer with
water and brine. Dry over MgSOa.

 Purification: Distill under reduced pressure (vacuum) to isolate DBMP.

Visualization: Synthesis Pathway

Methylation - Nal _ | Dibutyl Methyl Phosphate
(Mel, -10°C -> RT) = (BuO)2P(0)OMe

Dibutyl Phosphite » | Deprotonation - H2 - Intermediate

> a P Sodium Salt >
(BuO)2P(O)H (NaH, THF, 0°C) (BUO)2P(O)Na

Click to download full resolution via product page

© 2026 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b3056568/docs?utm_src=pdf-body#technical-monograph-dibutyl-methyl-phosphate-dbmp
https://www.benchchem.com/product/b3056568/docs?utm_src=pdf-body-img#technical-monograph-dibutyl-methyl-phosphate-dbmp
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3056568?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Figure 1: Step-wise synthesis of DBMP via the Michaelis-Becker route, ensuring regiospecific
methylation.

Analytical Characterization

Accurate identification of DBMP requires distinguishing it from phosphonate simulants (like
DMMP) and degradation products.

Nuclear Magnetic Resonance (NMR)
e 3P NMR: This is the diagnostic standard.

o DBMP (Phosphate): Resonates at -1.0 to +1.0 ppm (relative to 85% HsPOa).

o Contrast: Phosphonates (e.g., DMMP) resonate downfield at ~30—-35 ppm. This shift
difference is due to the shielding effect of the extra oxygen atom in the phosphate ester

[2].
e H NMR:
o Methyl doublet (P-O-CHs) at ~3.7 ppm (
Hz).

o Butyl multiplets at 0.9-1.7 ppm and 4.0 ppm (P-O-CH:z-).

Mass Spectrometry (GC-MS)

e Molecular lon: m/z 224 (weak).

o Base Peak: Typically m/z 99 (protonated phosphoric acid fragment) or m/z 155 (loss of butyl
group).

o Fragmentation Pattern: Sequential loss of alkene (butene) via McLafferty rearrangement is
characteristic of butyl esters.

Application in Defense Research (CWA Simulant)

DBMP is engineered to mimic the physical behavior of nerve agents without the acute toxicity.
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Nerve Agent ] .
Feature . Simulant (DBMP) Research Utility
(Sarin/GB)

DBMP mimics the

molecular size and
_ _ P-O-C (Stable, Non- _ o
Bond Structure P-F (Labile, Toxic) toxic) lipophilicity but not the
oxic
reactivity of the

leaving group.

Suitable for testing
Viscosity Low Medium-Low aerosol dispersion
and filter penetration.

Used to test catalytic
decontamination
) ] materials (e.g., MOFs,
Hydrolysis Rapid (forms HF) Slow (forms Methanol)
enzymes) where
substrate turnover is

the metric.

Key Application - Decontamination Testing: DBMP is used to challenge functionalized textiles
and Metal-Organic Frameworks (MOFs). Because the P-O-C bond is more stable than the P-F
bond in Sarin, a decontaminant that successfully hydrolyzes DBMP is statistically likely to be
effective against the live agent (conservative positive predictor).

Degradation & Decontamination Mechanisms

Understanding the hydrolysis of DBMP is vital for environmental fate modeling and
decontamination verification.

Hydrolysis Pathways

» Alkaline Hydrolysis (SN2 @ P): Nucleophilic attack by OH~ at the phosphorus center. The
methoxy group is the better leaving group compared to butoxy.

o Product: Dibutyl phosphate + Methanol.

» Acidic Hydrolysis: Protonation of the phosphoryl oxygen followed by water attack.
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o Product: Mixture of Dibutyl phosphate and Methyl butyl phosphate.

Visualization: Hydrolysis Logic
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Figure 2: Primary degradation pathways. Note that the P-OMe bond is generally the first point
of cleavage due to steric accessibility.

Safety & Handling

While DBMP is a simulant, it is an industrial organophosphate and requires rigorous safety
protocols.

o Toxicity: DBMP is not a potent acetylcholinesterase (AChE) inhibitor (unlike DFP or
Paraoxon). It lacks the anhydride or halide leaving group necessary for rapid
phosphorylation of the serine residue in the enzyme active site [3].

e Hazards:
o Skin/Eye: Moderate irritant. Prolonged exposure can cause dermatitis.
o Inhalation: Mist may cause respiratory irritation.

o PPE Requirements: Nitrile gloves, safety goggles, and fume hood ventilation are mandatory.
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o Spill Management: Absorb with vermiculite. Neutralize surfaces with dilute NaOH to ensure
hydrolysis of residues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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